N-(2-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[8-[(4-methylanilino)methyl]-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
• InChI: InChI=1S/C27H24FN3O4/c1-17-6-8-20(9-7-17)29-15-19-12-18-13-24-25(35-11-10-34-24)14-23(18)31(27(19)33)16-26(32)30-22-5-3-2-4-21(22)28/h2-9,12-14,29H,10-11,15-16H2,1H3,(H,30,32)
• InChI Key: LMUXRNGSNACLCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC3=CC4=C(C=C3N(C2=O)CC(=O)NC5=CC=CC=C5F)OCCO4
• Molecular Formula: C27H24FN3O4
• Molecular Weight: 473.5 g/mol

Description

N-(2-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C27H24FN3O4 and its molecular weight is 473.504. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial Activity

Studies on similar quinoline derivatives have demonstrated significant antimalarial properties. For instance, Werbel et al. (1986) synthesized a series of compounds showing increasing antimalarial potency against Plasmodium berghei in mice, correlated with the electron donation and size of phenyl ring substituents. The compounds displayed activity against resistant strains of parasites and showed potential for clinical trials in humans due to their pharmacokinetic properties allowing extended protection against infection (Werbel et al., 1986).

Molecular Sensing

Quinoline derivatives have been explored for their potential as chemosensors. Park et al. (2015) synthesized a chemosensor capable of detecting Zn2+ concentrations in living cells and aqueous solutions with a detection limit far below the WHO guideline for drinking water. This chemosensor, based on quinoline as the fluorophore, could potentially monitor Zn2+ concentrations in biological and aqueous samples, highlighting the versatility of quinoline derivatives in sensing applications (Park et al., 2015).

Material Science

Quinoline derivatives have also been investigated for their structural properties in material science. Karmakar et al. (2009) conducted a structural study on co-crystals and salts of quinoline derivatives with an amide bond, revealing insights into the crystal structures and potential for creating new materials with desired properties (Karmakar et al., 2009).